![molecular formula C7H12ClNO B6183398 5-azaspiro[3.4]octan-7-one hydrochloride CAS No. 2624128-86-3](/img/no-structure.png)
5-azaspiro[3.4]octan-7-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Azaspiro[3.4]octan-7-one hydrochloride is a chemical compound with the molecular formula C7H12ClNO . It is a derivative of azaspiro, a class of organic compounds characterized by a spiroatom (a single atom that is a member of two or more rings) that is also a part of a nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a spiroatom that is part of a nitrogen atom . The compound has a molecular weight of 161.63 .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 163.65 . The compound’s InChI Code is 1S/C7H13NO.ClH/c9-6-4-7(8-5-6)2-1-3-7;/h6,8-9H,1-5H2;1H .Safety and Hazards
The safety information for 5-azaspiro[3.4]octan-7-one hydrochloride indicates that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-azaspiro[3.4]octan-7-one hydrochloride involves the reaction of 2-pyrrolidinone with 1,3-dibromopropane followed by reduction and cyclization to form the desired compound.", "Starting Materials": [ "2-pyrrolidinone", "1,3-dibromopropane", "sodium borohydride", "acetic acid", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 2-pyrrolidinone is reacted with 1,3-dibromopropane in the presence of sodium borohydride and acetic acid to form the intermediate 5-bromo-2-(pyrrolidin-1-yl)pentan-1-ol.", "Step 2: The intermediate is then reduced with sodium borohydride in the presence of acetic acid to form 5-bromo-2-(pyrrolidin-1-yl)pentan-1-ol.", "Step 3: Cyclization of the intermediate is achieved by heating it with hydrochloric acid and water to form 5-azaspiro[3.4]octan-7-one hydrochloride." ] } | |
CAS RN |
2624128-86-3 |
Molecular Formula |
C7H12ClNO |
Molecular Weight |
161.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.